Cas no 54797-09-0 ((2S,3S)-pterosin Q)

• Product name: (2S,3S)-pterosin Q
• CAS No: 54797-09-0
• MF: C₁₄H₁₈O₄
• MW: 250.29032
• CID: 2003122
• PubChem ID: 53438762

(2S,3S)-pterosin Q Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-pterosin Q
• Pterosin Q
• 6-(1,2-Dihydroxyethyl)-2,3-dihydro-3-hydroxy-2,5,7-trimethyl-1H-inden-1-one
• 6-(1,2-dihydroxyethyl)-3-hydroxy-2,5,7-trimethyl-2,3-dihydroinden-1-one
• 6-(1,2-Dihydroxyethyl)-3-hydroxy-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• DTXSID10701490
• 54797-09-0
• DB-296286

• Inchi： InChI=1S/C14H18O4/c1-6-4-9-12(14(18)8(3)13(9)17)7(2)11(6)10(16)5-15/h4,8,10,13,15-17H,5H2,1-3H3
• InChI Key： VMJKQMXIGPCGKZ-UHFFFAOYSA-N
• SMILES： CC1C(C2=C(C1=O)C(=C(C(=C2)C)C(CO)O)C)O

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones